Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H7FN2O3 B8742773 7-Fluoro-1-methyl-5-nitro-1,3-dihydro-indol-2-one CAS No. 875003-45-5

7-Fluoro-1-methyl-5-nitro-1,3-dihydro-indol-2-one

Cat. No. B8742773
CAS RN: 875003-45-5
M. Wt: 210.16 g/mol
InChI Key: SZKVETRZYWTMOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07435751B2

Procedure details

7-Fluoro-1-methyl-1,3-dihydro-indol-2-one (7, 2.00 g, 0.0119 mol) is added portion wise to 70% nitric acid (10 ml) at −10° C. After the addition is complete, the reaction is allowed to warm to room temperature and then stirred for 20 hours. The mixture is diluted with ice water and the resulting precipitate filtered, washed with water, and dried under vacuum to give the title compound as a solid. HPLC r.t. 4.40 min.
Name
7-Fluoro-1-methyl-1,3-dihydro-indol-2-one
Quantity
2 g
Type
reactant
Reaction Step One
Name
nitric acid
Quantity
10 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:10]=1[N:9]([CH3:11])[C:8](=[O:12])[CH2:7]2.[N+:13]([O-])([OH:15])=[O:14]>>[F:1][C:2]1[CH:3]=[C:4]([N+:13]([O-:15])=[O:14])[CH:5]=[C:6]2[C:10]=1[N:9]([CH3:11])[C:8](=[O:12])[CH2:7]2

Inputs

Step One
Name
7-Fluoro-1-methyl-1,3-dihydro-indol-2-one
Quantity
2 g
Type
reactant
Smiles
FC=1C=CC=C2CC(N(C12)C)=O
Name
nitric acid
Quantity
10 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 20 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After the addition
FILTRATION
Type
FILTRATION
Details
the resulting precipitate filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Details
Reaction Time
 20 h
Name
title compound
Type
product
Smiles
FC=1C=C(C=C2CC(N(C12)C)=O)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.